2-bromo-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid” is a chemical compound with the molecular formula C8H4BrF3O2 . It has a molecular weight of 269.02 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H4BrF3O2/c9-6-3-4 (8 (10,11)12)1-2-5 (6)7 (13)14/h1-3H, (H,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a molecular weight of 269.02 .Scientific Research Applications
Continuous Flow Synthesis of Imidazoles
Continuous flow synthesis has emerged as a critical technology for enhancing chemical processes' efficiency and environmental sustainability. The high-temperature/high-pressure continuous flow synthesis of 1H-4-substituted imidazoles from α-bromoacetophenones and carboxylic acids, including the synthesis of NS5A inhibitors like daclatasvir, highlights the importance of these methodologies. Such processes offer rapid heating, reduced environmental impact, and high purity products, illustrating the significant role of bromo-carboxylic acids in streamlining pharmaceutical production (Carneiro et al., 2015).
Synthesis of Heterocycles for Pharmacological Applications
The development of novel heterocycles, such as imidazo[1,2-a] heterocycles, for pharmacological applications demonstrates the versatility of bromo-carboxylic acids in synthesizing biologically active compounds. Automated continuous flow synthesis techniques enable the efficient production of these compounds, showcasing advances in the pharmaceutical industry and the potential for rapid development of therapeutic agents (Herath et al., 2010).
Advanced Material Synthesis
Compounds like 2-bromo-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid find applications in the synthesis of advanced materials. For example, the solvothermal synthesis of three-dimensional supramolecular complexes for proton conduction demonstrates how these compounds can contribute to creating materials with specific conductive properties, useful in various technological applications such as fuel cells and sensors (Chen et al., 2018).
Environmental Applications
The capture and sequestration of CO2 using task-specific ionic liquids derived from imidazole compounds underline the environmental applications of these chemicals. Ionic liquids incorporating imidazole derivatives can efficiently capture CO2, offering a non-volatile, water-independent solution to address greenhouse gas emissions. This application demonstrates the potential of bromo-carboxylic acids in contributing to environmental sustainability and combating climate change (Bates et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrF3N2O2/c6-4-10-1(3(12)13)2(11-4)5(7,8)9/h(H,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQAWCQSXJQPSFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NC(=N1)Br)C(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrF3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1784595-55-6 |
Source
|
Record name | 2-bromo-4-(trifluoromethyl)-1H-imidazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.